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Compound of Interest

Compound Name: Levomefolic acid-13C5

Cat. No.: B12053916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of Levomefolic acid-¹³C₅

(calcium), a stable isotope-labeled form of the active folate L-5-methyltetrahydrofolate, for

metabolic tracing and quantitative bioanalysis. This guide details the cellular uptake

mechanisms, metabolic pathways, and established experimental protocols essential for

leveraging this powerful tool in research and drug development.

Introduction to Levomefolic Acid and its ¹³C₅ Isotope
Levomefolic acid, also known as L-5-methyltetrahydrofolate (L-5-MTHF), is the primary

biologically active form of folate (Vitamin B9). It is the predominant form found in circulation and

is transported across cell membranes and the blood-brain barrier for use in essential metabolic

processes.[1][2][3] Unlike synthetic folic acid, levomefolic acid does not require enzymatic

reduction by dihydrofolate reductase (DHFR) to become metabolically active.[1] It serves as a

critical coenzyme in one-carbon metabolism, a network of reactions vital for the synthesis of

nucleotides (DNA and RNA), amino acid metabolism, and methylation reactions.[4][5]

The stable isotope-labeled version, Levomefolic acid-¹³C₅, contains five carbon-13 atoms,

creating a tracer that allows for the precise tracking of its metabolic fate.[5] This makes it an

invaluable tool for metabolic flux analysis (MFA) and as an internal standard for accurate

quantification in bioanalytical methods like liquid chromatography-tandem mass spectrometry

(LC-MS/MS).[6][7]
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Cellular Uptake and Transport Mechanisms
The transport of levomefolic acid across biological membranes is a mediated process due to its

hydrophilic nature.[8] Three primary transport systems are responsible for its cellular uptake:

Reduced Folate Carrier (RFC; SLC19A1): This is a major folate transport system in most

cells, functioning as an anion exchanger.[8][9]

Proton-Coupled Folate Transporter (PCFT; SLC46A1): This transporter is crucial for folate

absorption in the small intestine and operates optimally at a low pH.[2][3][8]

Folate Receptors (FRα and FRβ): These are high-affinity receptors that internalize folates via

endocytosis.[8][10]
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1. Cell Culture
(Folate-free medium)

2. Isotopic Labeling
(Add Levomefolate-¹³C₅)

3. Time-Course Incubation

4. Quench Metabolism
(e.g., Dry Ice / Cold PBS)

5. Metabolite Extraction
(e.g., 80% Methanol)

6. Sample Preparation
(Centrifugation, Supernatant Collection)

7. LC-MS/MS Analysis

8. Data Interpretation
(Mass Isotopomer Distribution)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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